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Compound of Interest

Compound Name: Irak4-IN-1

Cat. No.: B560556

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount, extending from the handling of chemical reagents to their proper
disposal. This document provides crucial safety and logistical guidance for the disposal of
Irak4-IN-1, a potent inhibitor of interleukin-1 receptor-associated kinase 4. Given the
biologically active nature of this small molecule, it is imperative to treat all waste containing
Irak4-IN-1 as hazardous chemical waste to ensure the safety of laboratory personnel and to
maintain environmental compliance. Researchers must always consult the official Safety Data
Sheet (SDS) provided by the manufacturer for specific and comprehensive disposal
instructions.

Physicochemical and Storage Data for Irak4-IN-1

The following table summarizes key quantitative data for Irak4-IN-1, compiled for easy
reference. These properties are essential for understanding the compound's behavior and for
making informed decisions regarding its handling and storage.
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Property Value Source(s)
Molecular Formula C19H23Ns0O [1]
Molecular Weight 337.42 g/mol [1]

CAS Number 1820787-94-7 [1]
Appearance Powder [2]

ICso 7 nM for IRAK4 [1][2]

. > 1.43 mg/mL in Saline, 4
Solubility _ [1][2]
mg/mL in DMSO

Storage (Powder) -20°C [2]

Storage (in Solvent) -80°C [2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Irak4-IN-1 and any
materials contaminated with it. This procedure is based on standard best practices for the
disposal of hazardous laboratory chemicals.

Experimental Protocol: Waste Handling and Disposal

Objective: To safely collect, store, and dispose of Irak4-IN-1 waste in accordance with
institutional and regulatory guidelines.

Materials:

o Appropriate Personal Protective Equipment (PPE): Nitrile gloves, safety glasses with side
shields, and a lab coat are mandatory.

o Designated hazardous waste container: Must be made of a compatible material (e.g.,
polyethylene), be in good condition, leak-proof, and have a secure lid.

e Hazardous waste labels.

e Fume hood.
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Procedure:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
nitrile gloves, and safety glasses, when handling Irak4-IN-1 in either solid or solution form.

e Waste Segregation:

o Solid Waste: Collect unused or expired Irak4-IN-1 powder, along with any contaminated
items such as weighing paper, pipette tips, and gloves, in a designated, sealed, and
clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Irak4-IN-1 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

o Sharps Waste: Any sharps, such as needles or broken glass contaminated with Irak4-IN-
1, must be disposed of in a designated sharps container that is also labeled as hazardous
chemical waste.

e Labeling:
o All waste containers must be labeled with the words "Hazardous Waste."

o The label must include the full chemical name, "Irak4-IN-1," and the approximate
concentration and quantity.

o Indicate the date when waste was first added to the container.
e Storage:

o Store waste containers in a designated and secure secondary containment area within the
laboratory.

o Ensure that the storage area is away from drains and incompatible chemicals.

o Keep waste containers closed at all times, except when adding waste.
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» Disposal:
o Do not dispose of Irak4-IN-1 down the sink or in the regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

o Follow all institutional and local regulations for the final disposal of the collected waste,
which is typically handled by a licensed hazardous waste disposal company.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Irak4-IN-1, from
the point of waste generation to its final removal from the laboratory.
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Caption: Workflow for the proper disposal of Irak4-IN-1.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b560556?utm_src=pdf-body-img
https://www.benchchem.com/product/b560556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

This comprehensive approach to the disposal of Irak4-IN-1 will help ensure a safe laboratory
environment and adherence to all applicable regulations. Always prioritize safety and consult
your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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